Cas no 73053-83-5 (5-(1H-Indol-3-yl)-2-phenyloxazole)

• Product Name: 5-(1H-Indol-3-yl)-2-phenyloxazole
• CAS No: 73053-83-5
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 3166348
• PubChem ID: 85982896
• Update Time: 2025-06-14

5-(1H-Indol-3-yl)-2-phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Phenyl-5-oxazolyl)-1H-indole
• 5-(1H-Indol-3-yl)-2-phenyloxazole
• 73053-83-5

• Inchi： 1S/C17H12N2O/c1-2-6-12(7-3-1)17-19-11-16(20-17)14-10-18-15-9-5-4-8-13(14)15/h1-11,18H
• InChI Key： HTCJVEQRKUDXFH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 260.094963011Da
• Monoisotopic Mass: 260.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-(1H-Indol-3-yl)-2-phenyloxazole

Exploring 5-(1H-Indol-3-yl)-2-phenyloxazole (CAS No. 73053-83-5): A Versatile Heterocyclic Compound with Broad Applications

5-(1H-Indol-3-yl)-2-phenyloxazole (CAS No. 73053-83-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound combines the structural features of indole and oxazole, two privileged scaffolds known for their diverse biological activities and functional properties. The presence of both indole and phenyl moieties in this molecule enhances its potential for interactions with biological targets, making it a valuable intermediate in drug discovery.

Recent studies highlight the growing interest in oxazole derivatives due to their role in medicinal chemistry. Researchers are particularly focused on their applications in designing kinase inhibitors, antimicrobial agents, and fluorescent probes. The 5-(1H-Indol-3-yl)-2-phenyloxazole structure is also being explored for its potential in organic electronics, where its conjugated system could contribute to light-emitting materials or photovoltaic applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(1H-Indol-3-yl)-2-phenyloxazole?" The synthesis typically involves cyclization reactions between indole-3-carboxaldehyde and benzoyl derivatives, often catalyzed by transition metals or under mild acidic conditions. Optimizing these methods for higher yields and greener processes remains a key focus in contemporary organic chemistry.

Another trending topic is the compound's potential in neurological research. The indole core is structurally similar to neurotransmitters like serotonin, sparking investigations into 5-(1H-Indol-3-yl)-2-phenyloxazole as a modulator of GPCRs (G-protein-coupled receptors). This aligns with the increasing demand for novel CNS-targeting therapeutics to address conditions such as neurodegenerative diseases.

In material science, the compound's rigid planar structure and extended π-conjugation make it attractive for OLED (organic light-emitting diode) applications. Researchers are examining its photophysical properties, including absorption/emission spectra and quantum yields, to assess its suitability as a blue-emitting material—a persistent challenge in display technology.

From a commercial perspective, suppliers and manufacturers often search for "high-purity 5-(1H-Indol-3-yl)-2-phenyloxazole suppliers" or "CAS 73053-83-5 bulk availability." The compound is typically offered in milligram to gram quantities for research purposes, with purity levels exceeding 95% (HPLC). Analytical data, including NMR and HRMS characterization, are crucial for quality verification in procurement processes.

Environmental and regulatory considerations are also gaining traction. While 5-(1H-Indol-3-yl)-2-phenyloxazole isn't classified as hazardous under major chemical inventories, researchers increasingly seek green chemistry alternatives for its synthesis. This reflects the broader shift toward sustainable pharmaceutical manufacturing—a topic generating substantial discussion in industry forums.

Future research directions may explore the compound's structure-activity relationships (SAR) through systematic derivatization. Modifications at the phenyl or indole positions could yield analogs with enhanced bioavailability or target selectivity. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to accelerate this discovery process.

For analytical chemists, method development for 5-(1H-Indol-3-yl)-2-phenyloxazole quantification in complex matrices is another active area. Advanced techniques like UPLC-MS/MS are being validated to support pharmacokinetic studies, addressing queries such as "How to analyze 73053-83-5 in biological samples?"

In conclusion, 5-(1H-Indol-3-yl)-2-phenyloxazole (CAS No. 73053-83-5) represents a multifaceted compound bridging medicinal chemistry and materials science. Its ongoing investigation underscores the importance of heterocyclic chemistry in addressing contemporary scientific challenges—from drug discovery to advanced material design.